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Compound of Interest

Compound Name:
Methyl 3,5-difluoro-4-

hydroxybenzoate

CAS No.: 170572-47-1

Cat. No.: B596922

Get Quote

Methyl 3,5-difluoro-4-hydroxybenzoate (CAS No. 170572-47-1) is a halogenated aromatic

ester that serves as a crucial intermediate in organic synthesis.[1] Its structure is distinguished

by a benzene ring functionalized with a methyl ester, a hydroxyl group, and two fluorine atoms

positioned meta to the ester. This specific arrangement of functional groups, particularly the

strategic placement of fluorine, imparts unique electronic properties that are highly sought after

in the design of bioactive molecules and advanced materials.

The introduction of fluorine into organic molecules can dramatically alter their physicochemical

and biological properties, including metabolic stability, lipophilicity, and binding affinity to target

proteins. Consequently, fluorinated compounds are prevalent in pharmaceuticals and

agrochemicals.[1] This guide offers a detailed exploration of the synthesis and characterization

of this valuable synthetic intermediate.

Chemical Identity and Physicochemical Properties
A foundational understanding of a compound's properties is paramount before its inclusion in

any synthetic or analytical workflow. The structural and physical characteristics of Methyl 3,5-

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b596922#bc-rfq
https://www.benchchem.com/product/b596922/docs?utm_src=pdf-body#introduction-the-strategic-importance-of-fluorinated-phenols
https://www.myskinrecipes.com/shop/en/halogenated-benzoate-esters/117256--methyl-35-difluoro-4-hydroxybenzoate.html
https://www.myskinrecipes.com/shop/en/halogenated-benzoate-esters/117256--methyl-35-difluoro-4-hydroxybenzoate.html
https://www.benchchem.com/product/b596922/docs?utm_src=pdf-body#introduction-the-strategic-importance-of-fluorinated-phenols
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b596922?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


difluoro-4-hydroxybenzoate are summarized below.

Structural Formula
The molecule consists of a central benzene ring. A methoxycarbonyl group (-COOCH₃) is

attached at position 1. A hydroxyl group (-OH) is at position 4. Two fluorine atoms (-F) are

located at positions 3 and 5.

Caption: Structural formula of Methyl 3,5-difluoro-4-hydroxybenzoate.

Physicochemical Data Summary
The key properties of Methyl 3,5-difluoro-4-hydroxybenzoate are consolidated in the table

below for quick reference.

Property Value Source

Molecular Formula C₈H₆F₂O₃ [1][2]

Molecular Weight 188.13 g/mol [1]

CAS Number 170572-47-1 [1][3]

Appearance White to off-white solid/powder

InChIKey
GNFQIZAZPRYIFJ-

UHFFFAOYSA-N
[2]

Monoisotopic Mass 188.02850037 Da [2][4]

Storage
Room temperature, under inert

gas
[1]

Synthesis Protocol: Fischer Esterification
The most direct and common method for preparing Methyl 3,5-difluoro-4-hydroxybenzoate is

the Fischer esterification of its corresponding carboxylic acid, 3,5-difluoro-4-hydroxybenzoic

acid. This acid-catalyzed reaction uses an excess of methanol to drive the equilibrium towards

the ester product.
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Causality of Experimental Choices
Acid Catalyst (H₂SO₄): The reaction requires a strong acid to protonate the carbonyl oxygen

of the carboxylic acid. This protonation increases the electrophilicity of the carbonyl carbon,

making it more susceptible to nucleophilic attack by the weakly nucleophilic methanol.

Excess Methanol: Esterification is a reversible reaction. By using methanol as the solvent, its

large excess concentration shifts the reaction equilibrium to favor the formation of the methyl

ester product, in accordance with Le Châtelier's principle.

Reflux Conditions: Heating the reaction to the boiling point of methanol (approx. 65 °C)

increases the reaction rate without loss of solvent, allowing the reaction to proceed to

completion in a reasonable timeframe.

Step-by-Step Synthesis Workflow
Caption: Workflow for the synthesis of Methyl 3,5-difluoro-4-hydroxybenzoate.

Detailed Experimental Protocol
Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stirrer and reflux

condenser, add 3,5-difluoro-4-hydroxybenzoic acid (10.0 g, 57.4 mmol).[5]

Reagent Addition: Add methanol (150 mL) to the flask and stir until the acid is partially

dissolved. Carefully and slowly add concentrated sulfuric acid (2.0 mL) dropwise to the

stirring suspension.

Reaction: Heat the mixture to reflux and maintain for 6-8 hours. The reaction progress should

be monitored by Thin Layer Chromatography (TLC) until the starting material is consumed.

Work-up: After completion, allow the reaction mixture to cool to room temperature. Slowly

pour the mixture into 300 mL of ice-cold water.

Neutralization & Extraction: Neutralize the aqueous solution by slowly adding a saturated

solution of sodium bicarbonate until effervescence ceases. Transfer the mixture to a

separatory funnel and extract the product with ethyl acetate (3 x 100 mL).
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Drying and Concentration: Combine the organic layers and wash with brine (1 x 100 mL).

Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate the solvent

under reduced pressure using a rotary evaporator.

Purification: The resulting crude solid can be purified by recrystallization from a suitable

solvent system (e.g., ethanol/water or hexanes/ethyl acetate) to yield pure Methyl 3,5-
difluoro-4-hydroxybenzoate.

Structural Elucidation and Purity Assessment
Confirming the identity and purity of the synthesized compound is a critical step. A combination

of spectroscopic and chromatographic techniques provides a self-validating system of analysis.

Spectroscopic Confirmation Purity & Quantification

NMR (¹H, ¹³C, ¹⁹F) Mass Spectrometry IR Spectroscopy HPLC

Synthesized Product

Confirms Connectivity Confirms Molecular Weight Confirms Functional Groups Determines Purity (%)

Click to download full resolution via product page

Caption: Analytical workflow for quality control of the synthesized product.

Spectroscopic Analysis
¹H NMR (Proton NMR): The ¹H NMR spectrum is expected to be simple.

A singlet integrating to 3 protons around δ 3.9 ppm for the methyl ester (-OCH₃) group.

A triplet integrating to 2 protons in the aromatic region (around δ 7.5-7.8 ppm) for the two

equivalent aromatic protons (H-2 and H-6). The coupling to the two adjacent fluorine

atoms results in a triplet (JHF ≈ 2-3 Hz).
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A broad singlet for the phenolic hydroxyl (-OH) proton, with a chemical shift that can vary

depending on solvent and concentration.

¹³C NMR (Carbon NMR): The spectrum will show distinct signals for each unique carbon

environment, with C-F coupling observed.

Methyl carbon (-OCH₃) ~52 ppm.

Aromatic carbons attached to protons.

Aromatic carbons attached to functional groups (C-1, C-4).

Aromatic carbons attached to fluorine (C-3, C-5) will appear as doublets with large one-

bond C-F coupling constants (¹JCF).

Infrared (IR) Spectroscopy: Key functional groups will produce characteristic absorption

bands.

O-H stretch: A broad band in the region of 3200-3500 cm⁻¹.

C-H stretch (aromatic & aliphatic): Bands around 3100-3000 cm⁻¹ and 3000-2850 cm⁻¹,

respectively.

C=O stretch (ester): A strong, sharp absorption band around 1720-1700 cm⁻¹.[6]

C-F stretch: Strong absorptions in the fingerprint region, typically between 1300-1100

cm⁻¹.

Mass Spectrometry (MS): Electron Impact (EI) or Electrospray Ionization (ESI) mass

spectrometry will confirm the molecular weight. The mass spectrum should show a molecular

ion peak [M]⁺ or protonated molecule [M+H]⁺ corresponding to the calculated mass

(Monoisotopic Mass: 188.03 Da).[2]

Chromatographic Purity Assessment: HPLC Protocol
High-Performance Liquid Chromatography (HPLC) is the standard method for determining the

purity of the final product.
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Sample Preparation: Accurately weigh ~10 mg of the synthesized product and dissolve it in

10 mL of methanol or acetonitrile to create a 1 mg/mL stock solution. Further dilute as

necessary for analysis.

Instrumentation:

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

Mobile Phase: A gradient of water (A) and acetonitrile (B), both containing 0.1% formic

acid.

Gradient Program: Start at 30% B, ramp to 95% B over 10 minutes, hold for 2 minutes,

and return to initial conditions.

Flow Rate: 1.0 mL/min.

Detection: UV detector set at 254 nm.

Injection Volume: 10 µL.

Analysis: The purity is calculated based on the area percentage of the main product peak

relative to the total area of all peaks in the chromatogram. A pure sample should exhibit a

single major peak.

Applications in Research and Development
Methyl 3,5-difluoro-4-hydroxybenzoate is not an end-product but a versatile building block.

[1] Its value lies in the strategic combination of its functional groups:

The Hydroxyl Group: Acts as a nucleophile or can be converted into an ether or other

functional groups, providing a key handle for molecular elaboration.

The Methyl Ester: Can be hydrolyzed to the corresponding carboxylic acid or converted into

an amide, offering another point for diversification.

The Fluorine Atoms: Enhance metabolic stability and modulate the acidity of the adjacent

phenolic proton, influencing how the molecule interacts within a biological system.
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This trifecta of reactivity and modulation makes it an ideal starting material for constructing

complex molecules in medicinal chemistry and materials science, where fine-tuning of

electronic and steric properties is essential for achieving desired functions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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